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Compound of Interest

Compound Name: Disperse orange 25

L  Get Quote

Cat. No.: B078697

Technical Profile of C.I. Disperse Orange 25

For Immediate Release

This technical data sheet provides an overview of the chemical and physical properties of C.I.
Disperse Orange 25, a monoazo dye utilized in various industrial applications. The information
is intended for researchers, scientists, and professionals in drug development and materials
science.

Chemical Identity and Properties

C.l. Disperse Orange 25 is an organic compound classified as a disperse dye.[1] Its chemical
structure features a single azo group.[2] The dye is recognized for its application in coloring
polyester and its blended fabrics.[1][2]

Identifier

Value

Molecular Formula

C17H17N502[2][3][4][5][6][7]

Molecular Weight

323.35 g/mol [2][3][7][8]

CAS Registry Number

31482-56-1[3][4][8][°]

Chemical Name

3-[ethyl[4-[2-(4-
nitrophenyl)diazenyl]phenyllamino]-

propanenitrile[4]
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Physicochemical Data

The physical and chemical characteristics of C.I. Disperse Orange 25 are summarized below.
This data is essential for understanding its behavior in various experimental and industrial

settings.
Property Value
Appearance Orange uniform powder[1][2]
Melting Point 170 °C (decomposes)[1][5][8]
Amax 457 nm[8]
Density 1.19 g/cm3[5]
Boiling Point 555.0+45.0 °C (Predicted)[5]
Flash Point 289.5°C[5]

Applications and Research Interest

Primarily used in the textile industry for dyeing, C.l. Disperse Orange 25 has also garnered
attention in other scientific fields.[2][10] It is utilized as an optical sensor and fluorescent agent
in studies related to the biological treatment of wastewater.[3] Furthermore, its non-ionic,
aromatic nature makes it suitable for use in p-type semiconductors and can enhance the photo-
thermal properties of electrochemical devices.[1][8] The molecule's stable chemical structure
and significant dipole moment have led to its investigation as a non-linear optical (NLO)
material.[1][8]

Synthesis Overview

The manufacturing process for C.l1. Disperse Orange 25 involves the diazotization of 4-
nitrobenzenamine, which is then coupled with N-ethyl-N-cyanoethylaniline.[1][2][4]

Logical Relationship of Synthesis

The synthesis of C.I. Disperse Orange 25 follows a standard azo coupling reaction pathway.
The key steps are outlined in the diagram below.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b078697?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0699059.htm
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-25.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0699059.htm
https://www.chembk.com/en/chem/C.I.%20Disperse%20Orange%2025
https://www.sigmaaldrich.com/HK/zh/product/aldrich/364819
https://www.sigmaaldrich.com/HK/zh/product/aldrich/364819
https://www.chembk.com/en/chem/C.I.%20Disperse%20Orange%2025
https://www.chembk.com/en/chem/C.I.%20Disperse%20Orange%2025
https://www.chembk.com/en/chem/C.I.%20Disperse%20Orange%2025
https://www.benchchem.com/product/b078697?utm_src=pdf-body
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-25.html
https://m.made-in-china.com/product/Disperse-Orange-E-RL-Disperse-Orange-25-1935897282.html
https://www.biosynth.com/p/FD41405/31482-56-1-cidisperse-orange-25
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0699059.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/364819
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0699059.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/364819
https://www.benchchem.com/product/b078697?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0699059.htm
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-25.html
https://www.echemi.com/products/pd180521109100-disperse-orange-25.html
https://www.benchchem.com/product/b078697?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Synthesis of C.I. Disperse Orange 25

4-Nitrobenzenamine

Diazotization

Diazo Intermediate N-ethyl-N-cyanoethylaniline

Azo Coupling

C.l. Disperse Orange 25

Click to download full resolution via product page

Caption: Synthesis pathway of C.I. Disperse Orange 25.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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